(3,4-Difluorophenyl)(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)methanone

• IUPAC Name: (3,4-difluorophenyl)-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C23H25F3N2O2/c24-19-6-5-16(15-21(19)26)23(29)28-11-7-17(8-12-28)27-13-9-18(10-14-27)30-22-4-2-1-3-20(22)25/h1-6,15,17-18H,7-14H2
• InChI Key: DDCYEDKLEGAXSB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC(CC2)OC3=CC=CC=C3F)C(=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C23H25F3N2O2
• Molecular Weight: 418.5 g/mol

Description

The compound “(3,4-Difluorophenyl)(4-(2-fluorophenoxy)-[1,4’-bipiperidin]-1’-yl)methanone” is a complex organic molecule. It contains a bipiperidinyl group, which is a type of piperidine, a common motif in many pharmaceuticals and other biologically active compounds. The molecule also contains multiple fluorophenyl groups, which are aromatic rings with fluorine substitutions. Fluorine substitutions are often used in medicinal chemistry to modify the properties of a molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the bipiperidinyl group and the introduction of the fluorophenyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The fluorine atoms on the phenyl rings would likely have a significant impact on the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of the fluorine atoms could make the phenyl rings more reactive towards certain types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atoms could affect the compound’s polarity, solubility, and stability.

Scientific Research Applications

Catalysis and Radical Chemistry

• Researchers have explored the catalytic properties of difluorophenyl-substituted radicals. . These radicals exhibit reversible oxidation and reduction behavior, making them interesting candidates for catalytic applications.

Organic Synthesis

• 3,4-Difluorophenylboronic acid, derived from the compound , serves as a building block in organic synthesis. It has been employed in Suzuki-Miyaura cross-coupling reactions to create substituted 6-phenylpurine bases and nucleosides. .

Physical Organic Chemistry

• Researchers could study the reactivity of this compound in various chemical transformations. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a pharmaceutical, for example, the mechanism of action would depend on the specific biological target of the drug.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific conditions under which it is handled and used.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations of its reactivity under various conditions, and evaluations of its activity against biological targets.